Dodec-4-YN-2-amine

• CAS No.: 138769-82-1
• Molecular Formula: C12H23N
• Molecular Weight: 181.32 g/mol
• IUPAC Name: dodec-4-yn-2-amine
• InChI: InChI=1S/C12H23N/c1-3-4-5-6-7-8-9-10-11-12(2)13/h12H,3-8,11,13H2,1-2H3
• InChI Key: DUFOCIZMBFEYQT-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCC#CCC(C)N

Description

Dodec-4-YN-2-amine is an organic compound characterized by the presence of a carbon-carbon triple bond (alkyne) and an amine group The structure of this compound can be represented as C12H23N, where the amine group is attached to the second carbon of a dodecane chain, and the triple bond is located between the fourth and fifth carbons

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Dodec-4-YN-2-amine typically involves the following steps:

Alkyne Formation: The initial step involves the formation of the alkyne group. This can be achieved through the dehydrohalogenation of a suitable dihalide precursor using a strong base such as sodium amide (NaNH2).

Amine Introduction: The next step is the introduction of the amine group. This can be done through nucleophilic substitution reactions where an appropriate amine source, such as ammonia or an amine derivative, reacts with a halogenated alkyne.

Industrial Production Methods

In an industrial setting, the production of this compound may involve more efficient and scalable methods. One such method could be the catalytic hydrogenation of nitriles to amines using transition metal catalysts. This method offers high yields and selectivity, making it suitable for large-scale production.

Chemical Reactions Analysis

Types of Reactions

Dodec-4-YN-2-amine undergoes various chemical reactions, including:

Oxidation: The alkyne group can be oxidized to form diketones or carboxylic acids using oxidizing agents such as potassium permanganate (KMnO4) or ozone (O3).

Reduction: The alkyne can be reduced to alkanes or alkenes using hydrogenation reactions with catalysts like palladium on carbon (Pd/C).

Substitution: The amine group can participate in nucleophilic substitution reactions, forming amides, imines, or other nitrogen-containing compounds.

Common Reagents and Conditions

Oxidation: KMnO4, O3

Reduction: H2 with Pd/C

Substitution: Various alkyl halides, acyl chlorides

Major Products

Oxidation: Diketones, carboxylic acids

Reduction: Alkanes, alkenes

Substitution: Amides, imines

Scientific Research Applications

Dodec-4-YN-2-amine has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules, including pharmaceuticals and agrochemicals.

Biology: It is used in the study of enzyme mechanisms and as a probe for investigating biological pathways.

Industry: It is used in the production of polymers, coatings, and other materials with specialized properties.

Mechanism of Action

The mechanism by which Dodec-4-YN-2-amine exerts its effects depends on its interaction with specific molecular targets. The amine group can form hydrogen bonds and ionic interactions with biological molecules, while the alkyne group can participate in cycloaddition reactions. These interactions can modulate the activity of enzymes, receptors, and other proteins, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

Dodec-4-YN-1-amine: Similar structure but with the amine group attached to the first carbon.

Dodec-4-YN-3-amine: Amine group attached to the third carbon.

Dodec-5-YN-2-amine: Triple bond between the fifth and sixth carbons.

Uniqueness

Dodec-4-YN-2-amine is unique due to the specific positioning of the amine and alkyne groups, which confer distinct chemical reactivity and biological activity. This unique structure allows for specific interactions with molecular targets that are not possible with other similar compounds.